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Compound of Interest

Compound Name: Osbpl7-IN-1

Cat. No.: B8714938 Get Quote

Application Notes and Protocols for Osbpl7-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
Osbpl7-IN-1 is a potent and orally active inhibitor of the Oxysterol Binding Protein Like 7

(OSBPL7).[1][2] It functions by promoting the localization of ATP-binding cassette transporter

A1 (ABCA1) to the plasma membrane, which in turn enhances cholesterol efflux from cells.[1]

[2][3][4] This activity is achieved without altering the mRNA expression of ABCA1.[1][2]

Research has demonstrated the potential of Osbpl7-IN-1 in models of proteinuric kidney

disease, where it has been shown to normalize proteinuria and prevent the decline of renal

function.[1][2]

Structurally, OSBPL7 is a member of the oxysterol-binding protein family and contains an N-

terminal pleckstrin homology domain and a highly conserved C-terminal OSBP-like sterol-

binding domain. Studies have indicated that a deficiency in OSBPL7 can lead to endoplasmic

reticulum (ER) stress-mediated apoptosis in podocytes, highlighting the protein's crucial role in

cellular homeostasis.[5][6][7][8]

This document provides detailed protocols for the preparation of Osbpl7-IN-1 stock solutions

for use in both in vitro and in vivo research settings.
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A summary of the key chemical properties of Osbpl7-IN-1 is provided in the table below for

easy reference.

Property Value

Molecular Formula C₂₀H₁₉Cl₂F₃N₂O₃

Molecular Weight 463.28 g/mol

CAS Number 1269826-44-9

Appearance Crystalline solid, powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Stock Solution Preparation
Materials

Osbpl7-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile pipette tips

Protocol for 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Osbpl7-IN-1 in DMSO, a

common starting concentration for in vitro experiments.

Acclimatization: Allow the vial of Osbpl7-IN-1 powder to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation of moisture.
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Weighing: Carefully weigh out the desired amount of Osbpl7-IN-1 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

4.63 mg of the compound (Molecular Weight = 463.28 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the 1 mL of

10 mM stock solution example, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution. If

the compound does not fully dissolve, brief sonication in a water bath may be used to aid

dissolution.[9] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[9]

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[2] The powdered form of Osbpl7-IN-1
should be stored at -20°C.[9]

Quantitative Data Summary
Parameter Value

Stock Concentration 10 mM

Solvent Anhydrous DMSO

Short-Term Storage -20°C (up to 1 month)

Long-Term Storage -80°C (up to 6 months)

Powder Storage -20°C

Experimental Protocols
In Vitro Dilution for Cell-Based Assays
For most cell-based assays, the final concentration of DMSO in the cell culture medium should

be kept below 0.1% (v/v) to minimize solvent-induced cytotoxicity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8714938?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.medchemexpress.com/osbpl7-in-1.html
https://www.benchchem.com/product/b8714938?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8714938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thawing: Thaw a single aliquot of the 10 mM Osbpl7-IN-1 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in DMSO to achieve an

intermediate concentration that can be easily added to your cell culture medium. It is

advisable to perform dilutions in DMSO rather than directly in aqueous buffers to prevent

precipitation.

Final Dilution: Add the desired volume of the diluted Osbpl7-IN-1 solution to the cell culture

medium to reach the final working concentration. For example, to achieve a final

concentration of 10 µM in 1 mL of media, you would add 1 µL of the 10 mM stock solution.

Ensure thorough mixing.

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the cell culture medium without the inhibitor.

Signaling Pathways and Experimental Workflows
Osbpl7-IN-1 Mechanism of Action
Osbpl7-IN-1 inhibits OSBPL7, leading to an increased presence of the ABCA1 transporter at

the plasma membrane. This enhances the efflux of cholesterol from the cell.
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Caption: Mechanism of Osbpl7-IN-1 action.

OSBPL7 Deficiency and ER Stress-Mediated Apoptosis
Deficiency of OSBPL7 has been shown to induce endoplasmic reticulum (ER) stress, which

can subsequently trigger the apoptotic pathway.
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Caption: OSBPL7 deficiency and apoptosis.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in preparing a stock solution of Osbpl7-IN-1.
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Caption: Stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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